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Compound of Interest

Compound Name: Ethyl 2-bromoisobutyrate

Cat. No.: B052115

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of Ethyl 2-bromoisobutyrate, a common reagent in organic synthesis.
Adherence to these protocols is critical for ensuring a safe laboratory environment and
preventing accidental exposure.

Ethyl 2-bromoisobutyrate is a flammable liquid and vapor that can cause serious eye
damage and skin sensitization, and is a suspected mutagen.[1][2] Understanding and
mitigating these risks through proper personal protective equipment (PPE), handling
procedures, and disposal methods is non-negotiable.

Essential Safety and Handling Data

A summary of the key safety and physical properties of Ethyl 2-bromoisobutyrate is provided
in the table below for quick reference.
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Parameter Value Source
CAS Number 600-00-0 [1]
Molecular Formula CeH11BrO2 [2]
Molecular Weight 195.06 g/mol [2]
Appearance Colorless to light yellow liquid

Boiling Point 162-164 °C (324-327 °F)

Flash Point 56 °C (133 °F)

Flammable liquid and vapor,
Causes serious eye damage,

Hazards May cause an allergic skin
reaction, May cause genetic
defects.[1][2]

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are the first line of defense against chemical exposure.
The following PPE is mandatory when handling Ethyl 2-bromoisobutyrate:

o Eye and Face Protection: Always wear tightly fitting safety goggles and a face shield to
protect against splashes.[1]

» Skin Protection: Chemical-resistant gloves are required. While specific breakthrough times
for Ethyl 2-bromoisobutyrate are not readily available, Butyl rubber or Viton gloves are
recommended based on their high resistance to a broad range of chemicals, including
halogenated compounds. Nitrile gloves may offer limited protection for incidental contact but
should be changed immediately upon any splash.[3][4][5] A flame-retardant lab coat and
closed-toe shoes are also required.

o Respiratory Protection: Work should be conducted in a well-ventilated fume hood to minimize
inhalation of vapors. If a fume hood is not available or if there is a potential for exposure to
exceed occupational exposure limits (note: specific OELs for Ethyl 2-bromoisobutyrate
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have not been established by OSHA or NIOSH), a NIOSH-approved respirator with an
organic vapor cartridge is necessary.[6]

Operational and Disposal Plans: A Step-by-Step
Guide

A systematic approach to handling and disposal is crucial for minimizing risks.

Handling and Storage:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[1] Read the Safety Data Sheet (SDS) thoroughly.

e Grounding: To prevent static discharge, which can ignite flammable vapors, all containers
and equipment used for transferring Ethyl 2-bromoisobutyrate should be grounded and
bonded.[1]

o Ventilation: All work with Ethyl 2-bromoisobutyrate must be performed in a certified
chemical fume hood.[1]

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[1] The container should be kept tightly closed.

Spill Management:

» Evacuation: In the event of a spill, immediately evacuate the area.
o Ventilation: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the chemical with an inert material such as vermiculite,
dry sand, or earth. Do not use combustible materials like sawdust.

o Cleanup: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
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Waste Disposal:

» Containerization: Collect all waste containing Ethyl 2-bromoisobutyrate in a clearly labeled,
sealed, and compatible container.

» Professional Disposal: Arrange for the disposal of chemical waste through a licensed and
certified hazardous waste disposal company.[7] Do not pour Ethyl 2-bromoisobutyrate
down the drain or dispose of it with regular trash.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Ethyl 2-
bromoisobutyrate, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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